Cas no 956229-69-9 (tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 956229-69-9
• MF: C₁₇H₂₅BO₄
• MW: 304.189005613327
• MDL: MFCD03453053
• CID: 830347
• PubChem ID: 4376764
• Update Time: 2025-07-18

tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester
• 2-TERT-BUTOXYCARBONYLPHENYLBORONIC ACID PINACOL ESTER
• -TERT-BUTOXYCARBONYLPHENYLBORONIC ACID PINACOL ESTER
• BM558
• 2-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester, AldrichCPR
• MFCD03453053
• 2-t-butoxycarbonylphenylboronic acid pinacol ester
• 956229-69-9
• AKOS015893177
• N12120
• Tert-butyl2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(tert-Butoxycarbonyl)phenylboronic acid, pinacol ester
• SCHEMBL6240652
• CS-0175395
• 2-t-butoxycarbonylphenyl-boronic acid pinacol ester
• AB15482
• LPIQEOUMTWQOOM-UHFFFAOYSA-N
• BS-29887
• DTXSID60402581

• MDL： MFCD03453053
• Inchi： 1S/C17H25BO4/c1-15(2,3)20-14(19)12-10-8-9-11-13(12)18-21-16(4,5)17(6,7)22-18/h8-11H,1-7H3
• InChI Key： LPIQEOUMTWQOOM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.18500
• Monoisotopic Mass: 304.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.94110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Comprehensive Overview of tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 956229-69-9)

tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, with the CAS number 956229-69-9, is a highly specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a tert-butyl ester and a dioxaborolane ring, offers exceptional stability and reactivity, making it a preferred choice for researchers.

The growing interest in boron-containing compounds has surged due to their versatility in drug discovery and agrochemical development. tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is particularly notable for its role in synthesizing biaryl structures, which are prevalent in bioactive molecules. Recent advancements in green chemistry have also highlighted its potential as a sustainable alternative in catalytic processes, aligning with global trends toward eco-friendly synthesis.

From a technical perspective, this compound exhibits excellent solubility in common organic solvents like THF, DMSO, and dichloromethane, facilitating its integration into complex reaction schemes. Its boronate moiety enables precise functionalization of aromatic systems, a feature highly sought after in the development of OLED materials and polymeric coatings. Researchers frequently search for "boronic ester applications" or "CAS 956229-69-9 synthesis," reflecting its relevance in cutting-edge projects.

In pharmaceutical contexts, tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate serves as a key building block for protease inhibitors and kinase-targeted therapies. The rise of personalized medicine and cancer research has further amplified demand for such intermediates. Notably, its compatibility with microwave-assisted synthesis techniques addresses the need for faster, more efficient reaction protocols—a topic frequently queried in academic forums.

Storage and handling recommendations for this compound emphasize protection from moisture and prolonged exposure to air, as the dioxaborolane group may hydrolyze under extreme conditions. Analytical methods like NMR spectroscopy and HPLC are commonly employed to verify purity, ensuring reproducibility in downstream applications. Queries such as "how to stabilize boronic esters" or "956229-69-9 safety data" underscore user concerns about practical usage.

Innovations in flow chemistry have opened new avenues for employing CAS 956229-69-9 in continuous manufacturing setups, reducing waste and improving yield. This aligns with industry shifts toward Industry 4.0 and automated synthesis. Additionally, its role in constructing covalent organic frameworks (COFs) has garnered attention in nanotechnology circles, where precision molecular design is paramount.

In summary, tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate stands at the intersection of multiple scientific disciplines, driven by its structural adaptability and functional diversity. As research into boron chemistry expands, this compound will likely remain a staple in laboratories worldwide, answering the demands of both academia and industry for innovative, high-performance materials and therapeutics.